Cas no 2172010-72-7 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid
• CAS No: 2172010-72-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6065435
• PubChem ID: 165551476
• Update Time: 2025-08-05

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid
• EN300-1507142
• 2172010-72-7
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C27H30N2O5/c1-17(10-13-25(30)31)15-28-26(32)18-11-12-19(14-18)29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,11-12,17-19,24H,10,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： TWEKOUICYJCDLR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC(C)CCC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid

The compound 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid, with CAS No: 2172010727, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclopentene ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid moiety. The presence of these functional groups makes it a valuable compound for various applications, particularly in drug discovery and chemical synthesis.

The structure of this compound is characterized by its unique combination of functional groups, which provide it with distinct chemical and biological properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and subsequent reactions. The cyclopentene ring introduces rigidity and potentially enhances the molecule's bioavailability, while the pentanoic acid moiety contributes to its solubility and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. The Fmoc group has been shown to enhance the stability of peptide-based drugs, which is critical for their effectiveness in vivo.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Friedel-Crafts alkylation, Stille coupling, and peptide coupling reactions. The use of Fmoc protection during synthesis ensures that the molecule remains stable throughout the reaction sequence, allowing for precise control over its structure and properties.

The cyclopentene ring in this compound has been shown to exhibit interesting electronic properties, which make it suitable for use in various electronic applications. Recent research has focused on its potential as a building block for organic semiconductors and optoelectronic materials. The integration of the Fmoc group into such materials has been shown to improve their performance by enhancing charge transport properties.

Moreover, this compound has been investigated for its role in enzyme inhibition studies. Its ability to bind to specific enzymes with high affinity has made it a valuable tool in drug discovery efforts targeting various pathological conditions. The pentanoic acid moiety has been shown to play a critical role in determining the binding affinity of the molecule to its target enzymes.

In conclusion, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-4-methylpentanoic acid is a versatile compound with significant potential in multiple fields of research and application. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic agents.